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Ensuring the safe and environmentally responsible disposal of unused or expired
pharmaceuticals is a critical component of laboratory safety and chemical hygiene. This guide
provides detailed procedures for the proper disposal of Exforge (amlodipine and valsartan), a
non-controlled prescription medication, in accordance with U.S. Environmental Protection
Agency (EPA) and Food and Drug Administration (FDA) guidelines.

For laboratory and research settings, the primary and recommended method for disposing of
Exforge is through a licensed pharmaceutical waste management service. This ensures
compliance with all federal and state regulations. However, in the absence of such a service,
the following procedures, adapted from FDA and EPA guidelines for household disposal, should
be followed.

Regulatory Framework for Pharmaceutical Waste

The disposal of pharmaceutical waste is governed by several key regulations. The Resource
Conservation and Recovery Act (RCRA) gives the EPA the authority to control hazardous
waste from "cradle-to-grave." This includes certain pharmaceuticals. The FDA provides
guidance on the safe disposal of unused medicines. It is crucial to note that drain disposal
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(flushing or pouring down the sink) of pharmaceuticals is now broadly prohibited in the United
States.[1][2][3][4]

Exforge and its active ingredients, amlodipine and valsartan, are not listed on the FDA's "flush
list" of medicines recommended for disposal by flushing.[3][5][6][7] Furthermore, Exforge is not
classified as a hazardous waste under RCRA regulations. Therefore, the following disposal
procedures for non-hazardous pharmaceuticals apply.

Step-by-Step Disposal Protocol for Exforge

If a pharmaceutical waste management service is unavailable, follow these steps for the
disposal of Exforge:

» Do Not Dispose Down the Drain: Under no circumstances should Exforge be flushed down
the toilet or poured down a sink. This practice is prohibited for most pharmaceuticals to
prevent water contamination.[1][4]

o Utilize Drug Take-Back Programs: The most preferred method of disposal is to use a drug
take-back program.[8][9][10] These programs are the safest and most environmentally sound
way to dispose of unwanted medicines. To find an authorized collection site:

o Visit the Drug Enforcement Administration's (DEA) website.[11][12]

o Inquire with local law enforcement agencies or pharmacies, as many offer on-site drop-off
boxes or mail-back programs.[10][13]

o Disposal in Laboratory Solid Waste (as a last resort): If a take-back program is not
accessible, Exforge may be disposed of in the solid waste stream by following these specific
steps to render it undesirable and prevent accidental ingestion or diversion:[8][9]

o Remove from Original Container: Take the tablets out of their original packaging.

o Mix with an Unpalatable Substance: Combine the medication with an undesirable material
such as used coffee grounds, dirt, or cat litter.[11][12][13] This makes the drug less
appealing to children and pets, and unrecognizable to anyone who might go through the
trash.[10] Do not crush the tablets.[8][9][11]
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o Seal in a Container: Place the mixture in a sealable plastic bag or other container that will
not leak.[10][11][12][13]

o Dispose in Solid Waste: Throw the sealed container into the laboratory's solid waste
receptacle.

o De-identify Original Packaging: Before disposing of the empty bottle or packaging, be sure
to remove or obscure all personally identifiable information from the prescription label to
protect privacy.[11][13]

Summary of Disposal Options

Disposal Method Recommendation Key Considerations
Pharmaceutical Waste ] Ensures regulatory

_ Highly Recommended )
Management Service compliance.

Environmentally sound and
] safe. Locations can be found
Drug Take-Back Programs Preferred Alternative ) )
via the DEA website or local

pharmacies.[10][11][12][13]

Must be mixed with an
) ) ) unpalatable substance and
Disposal in Solid Waste Last Resort ] ]
sealed in a container.[8][9][10]

[11][12][13]

Exforge is not on the FDA's

Flushing Prohibited
"flush list."[3][5][6][7]

Logical Workflow for Exforge Disposal
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Figure 1. Decision workflow for the proper disposal of Exforge.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1247814?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247814?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

